Cas no 1806643-19-5 (1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one)

1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one is a specialized brominated ketone derivative featuring a difluoromethoxy and hydroxyl-substituted phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive α-bromo ketone moiety, which facilitates nucleophilic substitution and further functionalization. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The hydroxyl group provides a handle for additional derivatization or coordination. Its well-defined structure and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Careful handling is recommended due to its potential sensitivity.

1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one structure

1806643-19-5 structure

Product Name:1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one

CAS No:1806643-19-5

MF:C₁₀H₉BrF₂O₃

MW:295.077469587326

CID:4973015

Update Time:2025-10-28

1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one
- Inchi： 1S/C10H9BrF2O3/c1-5(14)8(11)6-3-2-4-7(9(6)15)16-10(12)13/h2-4,8,10,15H,1H3
- InChI Key： PLIKMIACYQVGTK-UHFFFAOYSA-N
- SMILES： BrC(C(C)=O)C1C=CC=C(C=1O)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
XLogP3: 3
Topological Polar Surface Area: 46.5

1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013022331-250mg	1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one	1806643-19-5	97%	250mg	489.60 USD	2021-06-24
Alichem	A013022331-500mg	1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one	1806643-19-5	97%	500mg	806.85 USD	2021-06-24
Alichem	A013022331-1g	1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one	1806643-19-5	97%	1g	1,445.30 USD	2021-06-24

1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one Related Literature

1. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one

Chemical Profile of CAS No. 1806643-19-5: 1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one

1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one, identified by the CAS registry number 1806643-19-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of propanones, featuring a bromine atom, a difluoromethoxy group, and a hydroxyl group attached to a phenyl ring, making it a versatile molecule for research and development.

The structure of this compound is characterized by a central propanone group (C(O)CH₂), with a bromine atom attached to the same carbon as the ketone group. The phenyl ring is substituted at the 3-position with a difluoromethoxy group (-O-CF₂-) and at the 2-position with a hydroxyl group (-OH). This unique substitution pattern contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of such substituted aromatic compounds in drug discovery and agrochemicals due to their potential bioactivity and selectivity. For instance, researchers have explored the role of difluoromethoxy-substituted phenols in modulating enzyme activities, which could lead to novel therapeutic agents or pesticides.

In terms of synthesis, 1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one can be prepared through various routes, including nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and desired stereochemistry. The presence of electron-withdrawing groups like difluoromethoxy enhances the reactivity of the aromatic ring towards such transformations.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure, purity, and stability under different conditions.

Environmental considerations are also crucial when handling such compounds. While there is no immediate indication that CAS No. 1806643-19-5 poses significant environmental risks, its degradation pathways under various conditions require further investigation to ensure sustainable practices in its production and application.

In summary, 1-Bromo-1-(3-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one represents an intriguing molecule with promising applications across multiple disciplines. Its unique structural features make it an attractive candidate for further research in medicinal chemistry, materials science, and environmental studies.